Cas no 851879-20-4 (2-(N-methyl2-phenylethenesulfonamido)acetic acid)

• Product Name: 2-(N-methyl2-phenylethenesulfonamido)acetic acid
• CAS No: 851879-20-4
• CID: 4660369
• PubChem ID: 2526698
• Update Time: 2025-05-21

2-(N-methyl2-phenylethenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-methyl2-phenylethenesulfonamido)acetic acid

Additional information on 2-(N-methyl2-phenylethenesulfonamido)acetic acid

2-(N-Methyl-2-phenylethene sulfonamido)acetic Acid: A Comprehensive Overview

The compound with CAS No. 851879-20-4, commonly referred to as 2-(N-Methyl-2-phenylethene sulfonamido)acetic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its intricate composition, with key elements such as N-Methyl, phenylethene, and sulfonamido playing pivotal roles in its structure and functionality.

Recent studies have highlighted the importance of sulfonamide derivatives like this compound in drug discovery and development. The presence of the sulfonamido group is known to enhance bioavailability and stability, making it a desirable feature in pharmaceutical compounds. Researchers have explored the potential of this compound as a precursor for developing novel therapeutic agents, particularly in the treatment of chronic diseases such as cancer and inflammatory disorders.

The synthesis of 2-(N-Methyl-2-phenylethene sulfonamido)acetic Acid involves a multi-step process that combines principles from both organic and medicinal chemistry. The use of N-Methyl groups is strategic, as it not only enhances the lipophilicity of the molecule but also improves its solubility properties. This makes it an ideal candidate for formulation into various drug delivery systems, including oral tablets and injectable solutions.

In terms of applications, this compound has shown promise in the agricultural sector as well. Its ability to act as a plant growth regulator has been extensively studied, with findings suggesting that it can enhance crop yield under stress conditions such as drought or nutrient deficiency. This dual functionality—pharmaceutical and agricultural—underscores the versatility of this compound in modern chemical research.

From a structural standpoint, the phenylethene moiety contributes significantly to the molecule's aromatic character, which is crucial for its interactions with biological targets. Advanced computational models have been employed to predict the binding affinities of this compound with various protein receptors, providing valuable insights into its potential therapeutic applications.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis pathways for this compound. By utilizing renewable feedstocks and catalytic processes, researchers have managed to reduce the environmental footprint associated with its production. This shift towards eco-friendly manufacturing aligns with global efforts to promote sustainability in the chemical industry.

The toxicological profile of 2-(N-Methyl-2-phenylethene sulfonamido)acetic Acid has also been a focal point of recent investigations. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, making it a safer option compared to traditional agents in certain therapeutic areas. However, further long-term studies are required to fully understand its safety profile across different populations.

In conclusion, 2-(N-Methyl-2-phenylethene sulfonamido)acetic Acid stands out as a versatile and promising compound with wide-ranging applications in medicine and agriculture. Its unique structural features, combined with cutting-edge research findings, position it as a key player in future innovations within these fields.